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Compound of Interest

Compound Name: 4-Toluenesulfonylacetic acid

Cat. No.: B1266019

Technical Guide: 4-Toluenesulfonylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Toluenesulfonylacetic acid, a
versatile organic compound. This document details its chemical identity, physical properties, a
detailed experimental protocol for its synthesis, and a logical workflow diagram.

Chemical Identity and Properties

4-Toluenesulfonylacetic acid, also known as (p-tolylsulfonyl)acetic acid, is a sulfone
derivative of acetic acid. Its structure features a p-toluenesulfonyl group attached to the alpha-
carbon of a carboxylic acid. This compound serves as a valuable building block in organic
synthesis.

CAS Number: 3937-96-0[1][2]

Physical Properties

The key physical and chemical properties of 4-Toluenesulfonylacetic acid are summarized in
the table below for easy reference.
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Property Value

Molecular Formula CoH1004S[1]

Molecular Weight 214.24 g/mol [1][2]

Appearance White to light yellow powder or crystals[1]
Melting Point 117-119 °CJ[1]

Solubility Insoluble in water[1]

2-tosylacetic acid, p-Toluenesulfonylacetic acid,
Synonyms . .
(4-methylphenyl)sulfonylacetic acid[1]

Synthesis of 4-Toluenesulfonylacetic Acid:
Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 4-Toluenesulfonylacetic
acid. The synthesis is a two-step process involving the preparation of sodium p-
toluenesulfinate followed by its reaction with ethyl chloroacetate and subsequent hydrolysis.

Step 1: Preparation of Sodium p-Toluenesulfinate

Materials:

p-Toluenesulfonyl chloride

Zinc dust

Water

Sodium carbonate

Procedure:

 In a large beaker, suspend p-toluenesulfonyl chloride in water.

o Gradually add zinc dust to the suspension while stirring. The reaction is exothermic and the
temperature should be monitored.
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 After the addition of zinc is complete, continue stirring until the reaction is complete (as
indicated by the disappearance of the sulfonyl chloride).

« Filter the reaction mixture to remove any unreacted zinc and other solid byproducts.
» To the filtrate, add a solution of sodium carbonate to precipitate the zinc salts.
« Filter the mixture to remove the zinc carbonate precipitate.

e The resulting filtrate contains sodium p-toluenesulfinate. This solution can be used directly in
the next step or the salt can be isolated by evaporation of the water.

Step 2: Synthesis of 4-Toluenesulfonylacetic Acid

Materials:

e Sodium p-toluenesulfinate solution (from Step 1)
o Ethyl chloroacetate

e Ethanol

e Sodium hydroxide

e Hydrochloric acid

Procedure:

To the aqueous solution of sodium p-toluenesulfinate, add an equal volume of ethanol.

o Add ethyl chloroacetate to the solution and heat the mixture to reflux. The reaction progress
can be monitored by thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.
e Add a solution of sodium hydroxide and heat the mixture to hydrolyze the ester.

 After hydrolysis is complete, cool the reaction mixture in an ice bath.
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Acidify the solution with hydrochloric acid until a precipitate forms.

Collect the crude 4-Toluenesulfonylacetic acid by vacuum filtration.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain

the pure product.

Dry the purified crystals under vacuum.

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 4-Toluenesulfonylacetic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Toluenesulfonylacetic acid CAS number and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266019#4-toluenesulfonylacetic-acid-cas-number-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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